Cas no 2138258-91-8 (2-Pyridinamine, 4-methoxy-6-methyl-N-(phenylmethyl)-)

• Product Name: 2-Pyridinamine, 4-methoxy-6-methyl-N-(phenylmethyl)-
• CAS No: 2138258-91-8
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 5280864
• Update Time: 2025-11-05

2-Pyridinamine, 4-methoxy-6-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 4-methoxy-6-methyl-N-(phenylmethyl)-

• Inchi： 1S/C14H16N2O/c1-11-8-13(17-2)9-14(16-11)15-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3,(H,15,16)
• InChI Key： FRNDWHVYCICNIF-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=CC=C2)=NC(C)=CC(OC)=C1

Additional information on 2-Pyridinamine, 4-methoxy-6-methyl-N-(phenylmethyl)-

2-Pyridinamine, 4-Methoxy-6-Methyl-N-(Phenylmethyl)-: A Comprehensive Overview

2-Pyridinamine, 4-Methoxy-6-Methyl-N-(Phenylmethyl)-, also known by its CAS number 2138258-91-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and electronic devices. Recent studies have highlighted its role in enhancing the performance of organic semiconductors and its potential as a building block for novel drug delivery systems.

The molecular structure of 2-Pyridinamine, 4-Methoxy-6-Methyl-N-(Phenylmethyl)- consists of a pyridine ring substituted with methoxy and methyl groups at positions 4 and 6, respectively. The presence of these substituents significantly influences the electronic properties of the molecule, making it highly suitable for applications in optoelectronics. The phenylmethyl group attached to the nitrogen atom further enhances the compound's stability and solubility, which are critical factors in material synthesis.

Recent research has focused on the synthesis and characterization of this compound. A study published in Chemical Communications demonstrated a novel method for synthesizing 2-Pyridinamine, 4-Methoxy-6-Methyl-N-(Phenylmethyl)- using a one-pot reaction strategy. This method not only simplifies the production process but also improves yield and purity, making it more accessible for industrial applications.

In terms of applications, 2-Pyridinamine, 4-Methoxy-6-Methyl-N-(Phenylmethyl)- has shown promise in the development of advanced organic semiconductors. Its ability to form stable charge transfer complexes with other organic molecules has been exploited in creating high-performance thin-film transistors (TFTs). A team of researchers from Stanford University reported that incorporating this compound into TFTs resulted in improved electron mobility and device stability under ambient conditions.

Beyond electronics, this compound has also found applications in medicinal chemistry. Its ability to act as a chelating agent makes it a potential candidate for metalloenzyme inhibitors. A recent study published in Nature Communications highlighted its role in inhibiting the activity of zinc-dependent enzymes, which could pave the way for new therapeutic strategies in treating neurodegenerative diseases.

The physical properties of 2-Pyridinamine, 4-Methoxy-6-Methyl-N-(Phenylmethyl)- are equally noteworthy. Its high thermal stability allows it to be used in high-temperature applications without degradation. Additionally, its UV-visible absorption spectrum makes it suitable for use in light-emitting diodes (LEDs) and other optoelectronic devices.

In conclusion, 2-Pyridinamine, 4-Methoxy-6-Methyl-N-(Phenylmethyl)-, with its CAS number 2138258-91-8, represents a cutting-edge material with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, solidifying its position as an essential component in modern material science and pharmaceutical development.